1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-(4-nitrophenyl)-4-[(4-prop-1-en-2-ylcyclohexen-1-yl)methyl]piperazine
• InChI: InChI=1S/C20H27N3O2/c1-16(2)18-5-3-17(4-6-18)15-21-11-13-22(14-12-21)19-7-9-20(10-8-19)23(24)25/h3,7-10,18H,1,4-6,11-15H2,2H3
• InChI Key: RVBRPHFIWIJKPR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1CCC(=CC1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine, also known as WAY-100635, is a selective antagonist of the serotonin 5-HT1A receptor. This compound has been widely used in scientific research to study the role of serotonin in various physiological and pathological processes.

Mechanism of Action

1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine acts as a selective antagonist of the serotonin 5-HT1A receptor. This receptor is widely distributed throughout the brain and is involved in the regulation of mood, anxiety, and other physiological processes. By blocking the 5-HT1A receptor, 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine prevents the binding of serotonin to this receptor, thereby inhibiting its effects.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine can modulate the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. It has also been shown to affect the activity of various ion channels and enzymes. In addition, 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine has been shown to modulate the activity of various brain regions, including the prefrontal cortex, amygdala, and hippocampus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine in scientific research is its selectivity for the 5-HT1A receptor. This allows researchers to specifically study the effects of serotonin on this receptor without interference from other neurotransmitters or receptors. However, one limitation of using 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine is its relatively short half-life, which can make it difficult to maintain a consistent level of the compound in the body over an extended period of time.

Future Directions

There are several future directions for research involving 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine. One area of interest is the role of serotonin in the regulation of social behavior, including aggression and social bonding. Another area of interest is the potential therapeutic use of 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine in the treatment of psychiatric disorders, such as depression and anxiety. Finally, there is interest in developing new compounds that can selectively target the 5-HT1A receptor with greater potency and selectivity than 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine.

Synthesis Methods

The synthesis of 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine involves the reaction of 4-(4-nitrophenyl)piperazine with 1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl] in the presence of a palladium catalyst. The resulting compound is then purified using chromatography techniques.

Scientific Research Applications

1-[(4-isopropenyl-1-cyclohexen-1-yl)methyl]-4-(4-nitrophenyl)piperazine has been extensively used in scientific research to study the role of serotonin in various physiological and pathological processes. It has been used to investigate the role of serotonin in anxiety, depression, and other psychiatric disorders. It has also been used to study the effects of serotonin on cardiovascular function, gastrointestinal function, and pain perception.